Cas no 1404194-47-3 (2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene)
1404194-47-3 structure
Product Name:2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene
CAS No:1404194-47-3
MF:C9H9ClF2O
MW:206.616968870163
CID:4698758
Update Time:2023-08-15
2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene Chemical and Physical Properties
Names and Identifiers
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- 2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene
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- Inchi: 1S/C9H9ClF2O/c1-6-4-3-5-7(2)8(6)13-9(10,11)12/h3-5H,1-2H3
- InChI Key: WFVUPZJONDIQSP-UHFFFAOYSA-N
- SMILES: ClC(OC1C(C)=CC=CC=1C)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 165
- XLogP3: 4.5
- Topological Polar Surface Area: 9.2
2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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